Cas no 685837-38-1 (4-[bis(prop-2-en-1-yl)sulfamoyl]-N-{5-[(methylsulfanyl)methyl]-1,3,4-oxadiazol-2-yl}benzamide)

• Product Name: 4-[bis(prop-2-en-1-yl)sulfamoyl]-N-{5-[(methylsulfanyl)methyl]-1,3,4-oxadiazol-2-yl}benzamide
• CAS No: 685837-38-1
• MF: C₁₇H₂₀N₄O₄S₂
• MW: 408.495100975037
• CID: 5762783
• PubChem ID: 2155644
• Update Time: 2025-06-03

4-[bis(prop-2-en-1-yl)sulfamoyl]-N-{5-[(methylsulfanyl)methyl]-1,3,4-oxadiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-[bis(prop-2-en-1-yl)sulfamoyl]-N-{5-[(methylsulfanyl)methyl]-1,3,4-oxadiazol-2-yl}benzamide
• CHEMBL1446899
• 4-(N,N-diallylsulfamoyl)-N-(5-((methylthio)methyl)-1,3,4-oxadiazol-2-yl)benzamide
• 4-[bis(prop-2-enyl)sulfamoyl]-N-[5-(methylsulfanylmethyl)-1,3,4-oxadiazol-2-yl]benzamide
• SMR000324497
• AB00600637-06
• MLS000680225
• F0593-0119
• HMS2608E15
• 685837-38-1
• AKOS024585727
• Benzamide, 4-[(di-2-propen-1-ylamino)sulfonyl]-N-[5-[(methylthio)methyl]-1,3,4-oxadiazol-2-yl]-

• Inchi： 1S/C17H20N4O4S2/c1-4-10-21(11-5-2)27(23,24)14-8-6-13(7-9-14)16(22)18-17-20-19-15(25-17)12-26-3/h4-9H,1-2,10-12H2,3H3,(H,18,20,22)
• InChI Key： ZXALMTIGIIVISZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NN=C(CSC)O2)=O)=CC=1)(N(CC=C)CC=C)(=O)=O

Computed Properties

• Exact Mass: 408.09259748g/mol
• Monoisotopic Mass: 408.09259748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 139Ų

Experimental Properties

• Density: 1.334±0.06 g/cm3(Predicted)
• pka: 9.62±0.70(Predicted)

Additional information on 4-[bis(prop-2-en-1-yl)sulfamoyl]-N-{5-[(methylsulfanyl)methyl]-1,3,4-oxadiazol-2-yl}benzamide

Introduction to 4-[bis(prop-2-en-1-yl)sulfamoyl]-N-{5-[(methylsulfanyl)methyl]-1,3,4-oxadiazol-2-yl}benzamide (CAS No. 685837-38-1) and Its Emerging Applications in Chemical Biology

The compound 4-[bis(prop-2-en-1-yl)sulfamoyl]-N-{5-[(methylsulfanyl)methyl]-1,3,4-oxadiazol-2-yl}benzamide, identified by the CAS number 685837-38-1, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its intricate structure, featuring a benzamide core linked to a sulfamoyl group and an oxadiazole moiety, positions it as a versatile scaffold for drug discovery and molecular probe development.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in designing novel therapeutic agents. The presence of the 1,3,4-oxadiazole ring in this compound not only contributes to its structural complexity but also imparts unique electronic and steric properties that can be exploited for biological activity. This heterocycle has been extensively studied for its role in modulating various biological pathways, including inflammation, apoptosis, and enzyme inhibition.

The bis(prop-2-en-1-yl)sulfamoyl substituent further enhances the molecular diversity of this compound. Sulfamoyl groups are well-known for their pharmacological properties, often serving as pharmacophores in drugs targeting bacterial infections and inflammatory diseases. The dual presence of propenyl groups in this moiety may introduce additional conformational flexibility, allowing the molecule to interact with biological targets in multiple ways. This feature is particularly valuable in the development of high-affinity ligands for complex protein systems.

One of the most compelling aspects of 4-[bis(prop-2-en-1-yl)sulfamoyl]-N-{5-[(methylsulfanyl)methyl]-1,3,4-oxadiazol-2-yl}benzamide is its potential as a tool compound for biochemical research. The combination of the benzamide and oxadiazole moieties creates a platform that can be modified to explore structure-function relationships in target proteins. For instance, benzamides are frequently used as probes due to their ability to interact with protease active sites and other enzymatic systems. The oxadiazole ring, on the other hand, can serve as a handle for further chemical modifications or as a recognition element for specific biological targets.

In the context of drug discovery, this compound has garnered attention for its potential applications in oncology research. Oxadiazole derivatives have been reported to exhibit inhibitory effects on various kinases and other enzymes implicated in cancer progression. The sulfamoyl group may also contribute to antitumor activity by modulating signaling pathways such as NFκB and MAPK. Preliminary studies suggest that derivatives of this class may possess cytotoxic properties against certain cancer cell lines while maintaining acceptable levels of selectivity.

The methylsulfanyl group within the 5-[methylsulfanyl)methyl]-1,3,4-oxadiazol moiety adds another layer of complexity to the molecule. Methylsulfanyl groups are known to influence both solubility and metabolic stability, which are critical factors in drug development. By incorporating this group, chemists can fine-tune the physicochemical properties of the compound to enhance its bioavailability and reduce potential toxicity profiles. This strategic placement of functional groups demonstrates a thoughtful approach to optimizing pharmacokinetic parameters.

Recent computational studies have begun to unravel the binding modes of this compound with potential biological targets. Molecular docking simulations indicate that it can interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. The sulfamoyl group appears to engage deeply into the active site pocket, while the oxadiazole ring adopts an orientation that maximizes hydrogen bonding interactions with polar residues on the target protein surface.

Experimental validation of these computational predictions has been underway in several research laboratories. Initial results from enzyme inhibition assays show promising activity against COX enzymes at submicromolar concentrations. These findings align well with previous reports on similar sulfonamide derivatives and suggest that further optimization could yield potent inhibitors for therapeutic use.

The versatility of 4-[bis(prop-2-en-1-yl)sulfamoyl]-N-{5-[methylsulfanyl)methyl]-1,3,4-oxadiazol-2-yl}benzamide extends beyond its role as an enzyme inhibitor; it also serves as a valuable scaffold for developing imaging agents. Functionalized derivatives have shown promise in fluorescent cell imaging assays due to their ability to selectively label specific cellular components without significant off-target effects. This property makes it an attractive candidate for use in high-throughput screening campaigns aimed at identifying new biomarkers or therapeutic targets.

The synthesis of this compound presents an interesting challenge due to its complex architecture. Traditional synthetic routes involve multi-step sequences that require careful control over reaction conditions to ensure high yields and purity. Advances in synthetic methodology have enabled more efficient preparation methods, including transition-metal-catalyzed cross-coupling reactions that streamline key bond-forming steps while minimizing unwanted side products.

In conclusion,4-[bis(propenenyl)sulfamoyl]-N-{5-[methylsulfanyl)methyl]-1H-benzimidazole (CAS No. 68583738) represents a structurally sophisticated molecule with significant potential across multiple domains of chemical biology and drug discovery research . Its unique combination of pharmacophoric elements positions it as an excellent candidate for further exploration , offering opportunities not only in oncology but also in inflammation , infectious diseases , and other therapeutic areas . As our understanding grows , it is likely that new derivatives will emerge , expanding its utility even further .